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Cat. No.: B8216110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BPK-21 is a covalent inhibitor that has been identified as a modulator of T cell function. As an

electrophilic acrylamide, it selectively forms covalent bonds with specific cysteine residues on

target proteins, leading to the modulation of downstream signaling pathways.[1][2] These

application notes provide a detailed protocol for utilizing BPK-21 in in vitro T cell assays to

study its effects on T cell activation, proliferation, and cytokine production.

Mechanism of Action
BPK-21 primarily functions as an inhibitor of T cell activation.[1][3] Its mechanism of action

involves the covalent modification of Cysteine 342 in the helicase ERCC3.[1] The disruption of

ERCC3 function has been shown to significantly impair T cell activation, mirroring the effects of

BPK-21 treatment. This suggests that the immunosuppressive activity of BPK-21 is

predominantly mediated through the inhibition of ERCC3.

The signaling pathway affected by BPK-21 appears to be downstream of T cell receptor (TCR)

activation and is linked to the NFAT (Nuclear Factor of Activated T cells) transcriptional

pathway. Studies have indicated that BPK-21 treatment impairs NFAT transcriptional activity

without affecting the NF-κB signaling pathway. This is a distinct mechanism compared to other

similar electrophilic compounds.
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While BPK-21 has been investigated in the context of other potential targets such as STING

(Stimulator of Interferon Genes), where it could potentially bind to Cys91, the primary evidence

for its role in T cell activation points towards its interaction with ERCC3.

Quantitative Data Summary
The following table summarizes the reported in vitro effects of BPK-21 on human T cells.

Parameter Value Cell Type
Assay
Conditions

Reference

T Cell Activation

Inhibition (IL-2

Reduction)

>65%
Primary Human

T Cells
Not specified

Cytotoxicity (Cell

Viability)
>85%

Primary Human

T Cells
Not specified

Concentration for

near-complete

blockade of T

cell activation

< 20 µM
Primary Human

T Cells
Not specified
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T Cell

Nucleus

Intervention

TCR Activation

PLCγ1

IP3 & DAG

Ca²⁺ Flux

Calcineurin

NFAT (dephosphorylated)

NFAT Translocation
to Nucleus

IL-2 Gene Transcription

ERCC3

Transcription

TFIIH Complex

BPK-21

Inhibits (Cys342)
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Preparation

Treatment & Stimulation

Incubation

Analysis

Isolate Human T Cells from PBMCs

CFSE Labeling (for Proliferation Assay)

Plate T Cells in 96-well plate

Add BPK-21 or Vehicle Control

Assess Cell Viability

Add Anti-CD3/CD28 Stimulation

Incubate 24-72h (Activation) Incubate 4-5d (Proliferation)

Collect Supernatant Stain Cells for Flow Cytometry

Cytokine ELISA (IL-2, IFN-γ) Analyze Activation Markers (CD25, CD69) Analyze CFSE Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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